2-({1-ethyl-6-[(4-fluorophenyl)methyl]-3-methyl-7-oxo-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-5-yl}sulfanyl)-N-(2-fluorophenyl)acetamide

• IUPAC Name: 2-[1-ethyl-6-[(4-fluorophenyl)methyl]-3-methyl-7-oxopyrazolo[4,3-d]pyrimidin-5-yl]sulfanyl-N-(2-fluorophenyl)acetamide
• InChI: InChI=1S/C23H21F2N5O2S/c1-3-30-21-20(14(2)28-30)27-23(29(22(21)32)12-15-8-10-16(24)11-9-15)33-13-19(31)26-18-7-5-4-6-17(18)25/h4-11H,3,12-13H2,1-2H3,(H,26,31)
• InChI Key: MVSNGKXOWBMTJK-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=N1)C)N=C(N(C2=O)CC3=CC=C(C=C3)F)SCC(=O)NC4=CC=CC=C4F
• Molecular Formula: C23H21F2N5O2S
• Molecular Weight: 469.5 g/mol

Description

2-({1-ethyl-6-[(4-fluorophenyl)methyl]-3-methyl-7-oxo-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-5-yl}sulfanyl)-N-(2-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C23H21F2N5O2S and its molecular weight is 469.51. The purity is usually 95%.
BenchChem offers high-quality 2-({1-ethyl-6-[(4-fluorophenyl)methyl]-3-methyl-7-oxo-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-5-yl}sulfanyl)-N-(2-fluorophenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-({1-ethyl-6-[(4-fluorophenyl)methyl]-3-methyl-7-oxo-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-5-yl}sulfanyl)-N-(2-fluorophenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Coordination Complexes and Antioxidant Activity

Research on pyrazole-acetamide derivatives has led to the synthesis of novel Co(II) and Cu(II) coordination complexes. These complexes have shown significant antioxidant activity in vitro, demonstrating the potential for these compounds in developing therapeutic agents with antioxidant properties (Chkirate et al., 2019).

Radiosynthesis and Imaging Applications

Compounds within this chemical category have been explored for their potential in radiosynthesis and imaging applications. For instance, the synthesis of [18F]PBR111, a selective radioligand, showcases the utility of such compounds in positron emission tomography (PET) imaging, highlighting their role in advancing diagnostic imaging techniques (Dollé et al., 2008).

Neuroinflammation PET Imaging

Further extending their application in imaging, novel pyrazolo[1,5-a]pyrimidines have been synthesized and evaluated for their potential to bind the translocator protein 18 kDa (TSPO). These compounds have been used in PET imaging to study neuroinflammatory processes, demonstrating their utility in biomedical research and potential therapeutic applications (Damont et al., 2015).

Antibacterial Activity

The synthesis of novel heterocyclic compounds containing a sulfonamido moiety, including pyrazolopyrimidines, has led to compounds with high antibacterial activities. This underscores the potential of these compounds in developing new antibacterial agents (Azab et al., 2013).

Anticancer Activity

Research into pyrazoles and pyrazolopyrimidines has also included the exploration of their anticancer properties. Studies have identified certain derivatives within this category that exhibit potent anticancer activity, emphasizing their significance in the search for novel anticancer drugs (Thangarasu et al., 2019).